Cas no 62148-23-6 (1H-Naphth[1,2-d]imidazole, 5-chloro-2-methyl-)

1H-Naphth[1,2-d]imidazole, 5-chloro-2-methyl- structure
62148-23-6 structure
Product Name:1H-Naphth[1,2-d]imidazole, 5-chloro-2-methyl-
CAS No:62148-23-6
MF:C12H9ClN2
MW:216.666261434555
CID:456363
PubChem ID:12379404
Update Time:2025-04-19

1H-Naphth[1,2-d]imidazole, 5-chloro-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Naphth[1,2-d]imidazole, 5-chloro-2-methyl-
    • 5-chloro-2-methyl-3H-benzo[e]benzimidazole
    • 5-Chloro-2-methyl-3H-naphtho[1,2-d]imidazole
    • DTXSID10495367
    • 62148-23-6
    • Inchi: 1S/C12H9ClN2/c1-7-14-11-6-10(13)8-4-2-3-5-9(8)12(11)15-7/h2-6H,1H3,(H,14,15)
    • InChI Key: SPEHMZPBVQRULN-UHFFFAOYSA-N
    • SMILES: ClC1=CC2=C(C3C=CC=CC=31)N=C(C)N2

Computed Properties

  • Exact Mass: 216.04557
  • Monoisotopic Mass: 216.0454260g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 28.7Ų

Experimental Properties

  • PSA: 28.68
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